Cas no 1286706-55-5 (N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine)

• Product Name: N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine
• CAS No: 1286706-55-5
• MF: C₁₄H₂₁N₇
• MW: 287.363441228867
• CID: 6204715
• PubChem ID: 52907553
• Update Time: 2025-06-23

N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine
• F6143-0279
• VU0533358-1
• N-cyclopentyl-7-(piperidin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine
• 1286706-55-5
• CCG-300062
• AKOS024533602
• N-cyclopentyl-7-piperidin-1-yl-2H-triazolo[4,5-d]pyrimidin-5-amine

• Inchi： 1S/C14H21N7/c1-4-8-21(9-5-1)13-11-12(19-20-18-11)16-14(17-13)15-10-6-2-3-7-10/h10H,1-9H2,(H2,15,16,17,18,19,20)
• InChI Key： QIUGKRZTBHIRAJ-UHFFFAOYSA-N
• SMILES： N1(C2C3C(=NNN=3)N=C(N=2)NC2CCCC2)CCCCC1

Computed Properties

• Exact Mass: 287.18584370g/mol
• Monoisotopic Mass: 287.18584370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine

N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine (CAS No. 1286706-55-5): An Overview

N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine (CAS No. 1286706-55-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine is characterized by a triazolopyrimidine core with a cyclopentyl group and a piperidine moiety. The triazolopyrimidine scaffold is a privileged structure in medicinal chemistry, often found in compounds with potent biological activities. The cyclopentyl group and the piperidine ring contribute to the compound's lipophilicity and receptor binding affinity, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine in various therapeutic areas. One notable application is in the treatment of viral infections. Research has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action involves inhibition of viral replication by targeting key viral enzymes or pathways.

In addition to its antiviral properties, N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The anticancer activity is attributed to its ability to modulate signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine have been extensively studied to optimize its therapeutic efficacy. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These properties make it a suitable candidate for further clinical development.

Furthermore, the safety profile of N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for safe use in clinical settings.

The development of N-cyclopentyl-7-(piperidin-1-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amines as therapeutic agents is an ongoing process. Current research efforts are focused on optimizing the chemical structure to enhance potency and selectivity while minimizing potential side effects. Additionally, clinical trials are being planned to evaluate the safety and efficacy of this compound in human subjects.

In conclusion, N-cyclopentyl-7-(piperidin-1-y)-3H-,2,-triazolo[4,-d]pyrimidin--amine (CAS No. 1286706--5) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in the fields of antiviral and anticancer therapy. Ongoing research and clinical trials will provide valuable insights into its full therapeutic potential and pave the way for its eventual use as a novel therapeutic agent.